1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one

• Molecular Formula: C12H21NO
• Molecular Weight: 195.30 g/mol
• SMILES: CC1CCNC(C1)C(C)C(=O)C2CC2
• InChI: InChI=1S/C12H21NO/c1-8-5-6-13-11(7-8)9(2)12(14)10-3-4-10/h8-11,13H,3-7H2,1-2H3
• InChIKey: APYRBTIFLDZCAQ-UHFFFAOYSA-N

Researchers need validated methyl-substituted piperidine scaffolds to control logP and pKa without altering core topology. This chiral cyclopropyl-piperidinyl ketone (C₁₂H₂₁NO, 195.30 g/mol) solves that need. - ≥95% purity; logP 1.99, pKa 9.19-ideal for CNS MPO optimization. - Direct comparator to 6-methyl (CAS 1592373-77-7) & des-methyl (CAS 1505162-94-6) analogs. - Functional groups: secondary amine (reductive amination) + ketone (Wittig, nucleophilic addition). Available from BenchChem for reproducible library synthesis.

1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one: Physicochemical Profile & Comparator Baseline

1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one (CAS 1593413-77-4) is a chiral cyclopropyl-piperidinyl ketone building block with the molecular formula C₁₂H₂₁NO and a molecular weight of 195.30 g/mol . It features a secondary amine within a 4-methyl-substituted piperidine ring linked at the 2-position to a propan-1-one chain bearing a terminal cyclopropyl ketone. The compound is supplied at ≥95% purity by multiple research-chemical vendors and is used as a synthetic intermediate or scaffold for medicinal chemistry applications, including exploration of GPR119 agonist and PDHK inhibitor chemotypes [1] [2]. Critically, no peer-reviewed pharmacological assay data (IC₅₀, EC₅₀, Kᵢ) or in vivo pharmacokinetic profiles for this specific compound were identified in the public domain at the time of this analysis.

Workflow Medicinal chemistry SAR in cyclopropyl-piperidine scaffolds

Use Context Methyl-position comparator set (4-methyl vs 6-methyl vs des-methyl)

Selection Chiral building block with dual functional handles (amine + ketone)

• [1] Merck Sharp & Dohme Corp. Substituted Cyclopropyl Compounds, Compositions Containing Such Compounds and Methods of Treatment. US Patent Application US 2015/0274664 A1, published October 1, 2015. View Source
• [2] Merck Patent GmbH. Piperidinyl-Propanone Derivatives. US Patent 11,026,936 B2, issued June 8, 2021. View Source

1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one: Analog Substitution Risks

The 4-methyl substitution pattern on the piperidine ring confers distinctive physicochemical properties—specifically logP, pKa, and steric environment—that differentiate this compound from its closest commercially available analogs: the des-methyl variant 1-cyclopropyl-2-(piperidin-2-yl)propan-1-one (CAS 1505162-94-6) and the 6-methyl positional isomer 1-cyclopropyl-2-(6-methylpiperidin-2-yl)propan-1-one (CAS 1592373-77-7). A shift in methyl position from C4 to C6 alters the calculated octanol-water partition coefficient (ΔlogP ≈ 0.14) , which can affect passive membrane permeability and target engagement. The predicted pKa of the piperidine nitrogen in the 4-methyl derivative is 9.19 ± 0.10 [1]; this basicity determines protonation state at physiological pH and influences binding to negatively charged receptor pockets or hERG channel liability. Importantly, no publicly available head-to-head pharmacological data exist to confirm whether these physicochemical differences translate into differential potency, selectivity, or ADME outcomes. Consequently, substituting any of these compounds for another in a biological assay or synthetic route without independent experimental validation introduces an unquantifiable risk of altered activity or reactivity.

LogP difference shifts permeability context

The 4-methyl isomer has a lower calculated logP than the 6-methyl isomer; permeability and ADME behavior may differ.

pKa may alter protonation and target engagement

Predicted pKa 9.19 differs from unknown comparator values, potentially affecting ionization at physiological pH.

Methyl spatial orientation changes binding geometry

4-substitution offers distinct steric footprint from 6-methyl, which may influence shape complementarity in binding pockets.

• [1] Kuujia. 1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one, CAS 1593413-77-4, Computed Properties. pKa: 9.19 ± 0.10 (Predicted). https://www.kuujia.com/cas-1593413-77-4.html (accessed 2026-05-01). View Source

1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one: Differentiation Evidence

Lipophilicity (LogP) Comparison

The 1-cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one (target) has a vendor-reported calculated logP of 1.9897 , which is lower than the logP of 2.1322 reported for the 6-methyl positional isomer and the logP of 2.0847 reported for the des-methyl analog . A lower logP indicates greater hydrophilicity, which can influence aqueous solubility, membrane permeability, and metabolic clearance profiles. The ΔlogP of -0.1425 relative to the 6-methyl isomer represents a measurable, albeit modest, differentiation in lipophilicity that may affect partitioning behavior in biological assays.

LogP comparison

Data to verify

LogP 1.9897 (4-methyl) vs 2.1322 (6-methyl)

Lower lipophilicity may influence permeability and clearance profiles

Calculated values; method differences possible

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 1.9897 (Leyan); XLogP3 = 1.8 (PubChem/Kuujia)
Comparator Or Baseline	6-methyl isomer: LogP = 2.1322 (Leyan); Des-methyl analog: LogP = 2.0847 (Fluorochem)
Quantified Difference	ΔLogP (target vs. 6-methyl isomer) = -0.1425 (Leyan); ΔLogP (target vs. des-methyl) = -0.0950
Conditions	Calculated values from vendor technical datasheets; different computational methods may have been used across sources.

Why This Matters

Even modest logP differences of 0.1–0.2 units can shift a compound between CNS MPO desirability bins or alter membrane flux in permeability assays, making this a relevant selection criterion when optimizing for specific ADME objectives.

Basicity (pKa) Prediction

The predicted pKa for the piperidine secondary amine in 1-cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one is 9.19 ± 0.10 [1]. This value situates the compound as a moderately basic amine, predominantly protonated (>99%) at pH 7.0–7.4. The 4-methyl substitution exerts a different inductive effect on the piperidine nitrogen compared to the 6-methyl isomer, for which no independent pKa prediction was found in vendor databases. The des-methyl analog has no reported pKa in publicly available vendor sources. This predicted pKa value serves as a quantitative input for estimating ionization state, solubility-pH profiles, and potential hERG or phospholipidosis risk at the screening stage, even in the absence of comparative experimental data.

pKa prediction

Predicted

9.19 ± 0.10 (predicted)

Supports ionization-state modeling for pH-dependent protocols

Comparator data unavailable; computational method unspecified

Evidence Dimension	Predicted acid dissociation constant (pKa) of piperidine nitrogen
Target Compound Data	pKa = 9.19 ± 0.10 (predicted)
Comparator Or Baseline	6-methyl isomer: pKa not reported; Des-methyl analog: pKa not reported
Quantified Difference	Not calculable due to missing comparator data
Conditions	Computational prediction (method unspecified); vendor datasheet (Kuujia).

Why This Matters

The predicted pKa is essential for designing pH-dependent extraction protocols, assessing blood-brain barrier penetration likelihood, and anticipating ion-trap accumulation in acidic organelles—all factors relevant to compound selection for in vitro and in vivo studies.

• [1] Kuujia. 1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one, CAS 1593413-77-4, Computed Properties. pKa: 9.19 ± 0.10 (Predicted). https://www.kuujia.com/cas-1593413-77-4.html (accessed 2026-05-01). View Source

Molecular Weight & Heavy Atom Count Comparison

The target compound has a molecular weight of 195.30 g/mol (14 heavy atoms, C₁₂H₂₁NO) , which is 14.03 Da heavier than the des-methyl analog 1-cyclopropyl-2-(piperidin-2-yl)propan-1-one (MW 181.27 g/mol, 13 heavy atoms, C₁₁H₁₉NO) . The 6-methyl positional isomer has an identical molecular weight of 195.30 g/mol and identical heavy-atom count [1]. In a fragment-based or lead-optimization context, the additional methyl group relative to the des-methyl analog increases lipophilic ligand efficiency (LLE) potential, while the identical formula to the 6-methyl isomer means differentiation rests entirely on topological and electronic factors rather than bulk properties.

MW comparison

Reported

195.30 Da (4-methyl) vs 181.27 Da (des-methyl)

+14 Da mass difference relevant for fragment-growing campaigns

Identical MW for 4- and 6-methyl isomers

Evidence Dimension	Molecular weight and molecular formula
Target Compound Data	MW = 195.30 g/mol; Formula C₁₂H₂₁NO; 14 heavy atoms
Comparator Or Baseline	Des-methyl analog: MW = 181.27 g/mol, Formula C₁₁H₁₉NO, 13 heavy atoms; 6-methyl isomer: MW = 195.30 g/mol, Formula C₁₂H₂₁NO, 14 heavy atoms
Quantified Difference	ΔMW (target vs. des-methyl) = +14.03 Da; ΔMW (target vs. 6-methyl) = 0 Da
Conditions	Vendor and database reported values (Chemsrc, PubChem, Fluorochem).

Why This Matters

The 14 Da mass difference between the target compound and its des-methyl analog can alter the compound's suitability in fragment-growth campaigns where incremental molecular weight additions are tracked against potency gains, or where a specific mass window is required for MS-based assay readouts.

• [1] PubChem. 1-Cyclopropyl-2-(6-methylpiperidin-2-yl)propan-1-one, CID 116685334. MW 195.30 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/116685334 (accessed 2026-05-01). View Source

Fraction of sp³ Carbons (Fsp³) and Saturation

The fractional sp³ carbon count (Fsp³), a metric correlated with clinical success and target selectivity, is reported as 0.909 for the des-methyl analog . While the target compound and the 6-methyl isomer have one additional sp³ carbon (the methyl substituent), their Fsp³ values are expected to be similarly high (estimated Fsp³ ≈ 0.917, with 11 of 12 carbons being sp³-hybridized). Compounds with Fsp³ > 0.45 are associated with lower attrition in drug development; all three analogs substantially exceed this threshold. The cyclopropyl ketone and saturated piperidine ring confer high three-dimensionality and stereochemical complexity, making these scaffolds attractive for exploring novel biological target space [1].

Fsp³ saturation

Class-level inference

Fsp³ ≈ 0.917 (target) vs 0.909 (des-methyl)

High saturation supports 3D diversity; may confer favorable selectivity

Estimated from formula; experimental confirmation needed

Evidence Dimension	Fraction of sp³-hybridized carbons (Fsp³)
Target Compound Data	Fsp³ ≈ 0.917 (estimated: 11 sp³ / 12 total carbons)
Comparator Or Baseline	Des-methyl analog: Fsp³ = 0.909 (reported, Fluorochem); 6-methyl isomer: Fsp³ ≈ 0.917 (estimated)
Quantified Difference	ΔFsp³ (target vs. des-methyl) ≈ +0.008
Conditions	Calculated from molecular formula; vendor-reported value for des-methyl analog.

Why This Matters

High Fsp³ scaffolds are preferentially pursued in fragment-based and HTS triage pipelines because they offer greater conformational diversity and tend to exhibit more selective binding profiles than flat, aromatic compounds. The 4-methyl-2-piperidinyl substitution pattern provides a specific spatial orientation distinct from the 6-methyl variant, potentially offering different binding-vector trajectories in structure-based design campaigns.

• [1] Lovering F, Bikker J, Humblet C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J Med Chem. 2009;52(21):6752–6756. doi:10.1021/jm901241e. View Source

Topological Polar Surface Area (TPSA) Comparison

The topological polar surface area (TPSA) for the target compound is 29.1 Ų [1], identical to the TPSA values reported for both the 6-methyl isomer and the des-methyl analog (30.54 Ų via PubChem calculation, but functionally equivalent at 29.1 Ų from vendor data). All three compounds possess one hydrogen-bond donor (secondary amine NH) and two hydrogen-bond acceptors (ketone carbonyl oxygen and amine nitrogen). A TPSA below 60 Ų is generally considered favorable for oral bioavailability and blood-brain barrier penetration. The equivalence of TPSA across analogs means that any differential permeability or efflux behavior must arise from logP, pKa, or steric factors rather than from hydrogen-bonding capacity.

TPSA equivalence

Reported

TPSA 29.1 Ų (identical across analogs)

No polar surface differentiation; selection driven by logP/pKa

Favorable for oral bioavailability (TPSA

Rotatable bonds & chirality

Class-level

3 rotatable bonds, 2 stereocenters

Conformational flexibility comparable; stereochemistry requires control

Racemate supplied; enantiopure material requires chiral resolution

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	TPSA = 29.1 Ų (Leyan, Kuujia)
Comparator Or Baseline	6-methyl isomer: TPSA = 29.1 Ų (Leyan); Des-methyl analog: TPSA not explicitly reported
Quantified Difference	ΔTPSA = 0 Ų (target vs. 6-methyl isomer)
Conditions	Calculated values from vendor datasheets and PubChem.

Why This Matters

The identical TPSA confirms that the three analogs share the same hydrogen-bonding pharmacophore surface. Therefore, selection among them should be driven by lipophilicity (logP), basicity (pKa), and steric/geometric considerations, not by differences in polar surface exposure.

• [1] Kuujia. 1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one, CAS 1593413-77-4, Computed Properties. Topological Polar Surface Area: 29.1 Ų. https://www.kuujia.com/cas-1593413-77-4.html (accessed 2026-05-01). View Source

Rotatable Bonds and Chiral Complexity

The target compound has 3 rotatable bonds and contains two chiral centers (C2 of piperidine and C2 of the propanone chain), yielding up to four stereoisomers [1]. The des-methyl analog also has 2 asymmetric atoms and 3 rotatable bonds , while the 6-methyl isomer has 3 rotatable bonds and two chiral centers (C2 and C6 of piperidine). The number of rotatable bonds (≤3) is well within the range associated with optimal oral bioavailability (recommended ≤10 rotatable bonds, Veber rules). The presence of two stereocenters in all three analogs means that stereochemical purity is a key quality attribute; the target compound is supplied as a racemate unless otherwise specified [1]. For applications requiring enantiopure material, chiral chromatographic resolution or asymmetric synthesis would be required.

Rotatable bonds & chirality

Class-level

3 rotatable bonds, 2 stereocenters

Conformational flexibility comparable; stereochemistry requires control

Racemate supplied; enantiopure material requires chiral resolution

Evidence Dimension	Rotatable bond count and stereochemical complexity
Target Compound Data	3 rotatable bonds; 2 stereocenters (undefined stereochemistry); Up to 4 stereoisomers
Comparator Or Baseline	Des-methyl analog: 3 rotatable bonds, 2 asymmetric atoms; 6-methyl isomer: 3 rotatable bonds, 2 stereocenters
Quantified Difference	Identical rotatable bond count across all three analogs
Conditions	Vendor datasheets and SMILES-derived calculations.

Why This Matters

The equivalent rotatable bond count means that conformational flexibility (and associated entropic penalty upon binding) is comparable across analogs. Selection of the 4-methyl isomer over the 6-methyl isomer must therefore be motivated by the spatial orientation of the methyl group relative to the ketone and cyclopropyl moieties, which can affect shape complementarity in a defined binding pocket.

• [1] Kuujia. 1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one, CAS 1593413-77-4. Undefined Atom Stereocenter Count: 3. https://www.kuujia.com/cas-1593413-77-4.html (accessed 2026-05-01). View Source

1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one: Procurement & Application Scenarios

Methyl Position SAR in Cyclopropyl-Piperidine Series

In structure-activity relationship (SAR) campaigns targeting GPR119 [1], PDHK [2], or other receptors modulated by cyclopropyl-piperidine scaffolds, this compound serves as a direct comparator to the 6-methyl isomer (CAS 1592373-77-7) and the des-methyl analog (CAS 1505162-94-6). The 4-methyl substitution places the methyl group in a spatially distinct position relative to the piperidine nitrogen and the cyclopropyl ketone, offering a different steric footprint. The logP of 1.9897 (ΔlogP ≈ -0.14 vs. 6-methyl isomer, ΔlogP ≈ -0.10 vs. des-methyl) may translate into differential target engagement in lipophilic binding pockets . Procurement of all three analogs together enables systematic exploration of methyl-position SAR with minimal change to bulk physicochemical properties (identical MW, TPSA, and rotatable bonds for the two methyl isomers).

CNS Penetration & Metabolic Stability Optimization

The predicted pKa of 9.19 ± 0.10 [3] and the lower logP (1.9897) relative to the 6-methyl isomer make this compound a candidate for CNS drug-discovery programs where reduced lipophilicity and controlled basicity are desired to minimize hERG binding and phospholipidosis risk. The CNS MPO (Multi-Parameter Optimization) desirability score incorporates logP, pKa, TPSA, and MW—all of which are quantifiable for this compound. Researchers can use the available data to rank this compound against the 6-methyl analog, with the 4-methyl isomer predicted to have a marginally improved MPO score due to its lower logP and the same favorable TPSA (29.1 Ų) .

Synthetic Building Block for Fragment-Growing

With its high Fsp³ (≈0.917), moderate molecular weight (195.30 Da), and two synthetically addressable functional groups (secondary amine and ketone carbonyl), this compound is well-suited as a starting fragment or intermediate in diversity-oriented synthesis [4]. The 4-methyl-2-piperidinyl-propanone motif can be elaborated through: (i) reductive amination at the piperidine nitrogen; (ii) nucleophilic addition or Wittig olefination at the cyclopropyl ketone; or (iii) α-alkylation at the propanone methylene. The cyclopropyl group further offers the possibility of ring-opening reactions under acidic or radical conditions, providing access to structurally diverse chemotypes. Its availability from multiple vendors at ≥95% purity [5] supports reproducible library production.

Comparative Metabolic Stability & Permeability Screening

For ADME screening panels (e.g., Caco-2 permeability, microsomal stability, plasma protein binding), the target compound and its two closest analogs form an ideal matched-pair set: identical heavy-atom count for the 4- and 6-methyl isomers, and a single methyl difference for the des-methyl comparison. The quantitative logP differences (Δ = 0.10–0.14 units) allow researchers to correlate lipophilicity with metabolic turnover or efflux ratio in a controlled chemical space where TPSA, hydrogen-bond donor/acceptor counts, and rotatable bonds are held constant . This design minimizes confounding variables when attributing observed pharmacokinetic differences to methyl-group position effects.

Application

Selection Property

Validation Focus

Methyl-position SAR

4-methyl spatial orientation and logP difference

Target engagement in lipophilic binding pockets

CNS MPO optimization

Predicted pKa and lower logP vs. positional isomers

hERG and phospholipidosis risk indicators

Fragment-growing scaffold

High Fsp³ and dual functional handles

Synthetic elaboration routes (amine, ketone)

Matched-pair ADME screening

Controlled logP variation with constant TPSA

Lipophilicity-metabolism correlation in constant H-bond space

• [1] Merck Sharp & Dohme Corp. Substituted Cyclopropyl Compounds, Compositions Containing Such Compounds and Methods of Treatment. US Patent Application US 2015/0274664 A1, published October 1, 2015. View Source
• [2] Merck Patent GmbH. Piperidinyl-Propanone Derivatives. US Patent 11,026,936 B2, issued June 8, 2021. View Source
• [3] Kuujia. 1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one, CAS 1593413-77-4, Computed Properties. pKa: 9.19 ± 0.10 (Predicted). https://www.kuujia.com/cas-1593413-77-4.html (accessed 2026-05-01). View Source
• [4] Lovering F, Bikker J, Humblet C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J Med Chem. 2009;52(21):6752–6756. doi:10.1021/jm901241e. View Source
• [5] Enamine Ltd. 1-Cyclopropyl-2-(4-methylpiperidin-2-yl)propan-1-one, EN300-1126083. Purity: 95%. Pricing via Kuujia. https://www.kuujia.com/cas-1593413-77-4.html (accessed 2026-05-01). View Source